Cas no 2191-67-5 (1-cyclooctylurea)

• Product Name: 1-cyclooctylurea
• CAS No: 2191-67-5
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 912114
• PubChem ID: 294524
• Update Time: 2025-04-19

1-cyclooctylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclooctylurea
• cyclooctylurea
• 1-Cyclooctyl-harnstoff
• AC1L6M3P
• AC1Q5NQO
• CTK1A4629
• Cyclooctylharnstoff
• Cyclooctyl-harnstoff
• cyclooctyl-urea
• Maybridge4_001189
• N-Cyclooctylharnstoff
• N-cyclooctylurea
• NSC163148
• SureCN1757034
• CHEBI:183456
• CCG-52643
• AKOS000161597
• NSC-163148
• 2191-67-5
• SCHEMBL1757034
• HMS1524G01
• IDI1_031771
• SR-01000641862-1
• DTXSID30303874

• Inchi： 1S/C9H18N2O/c10-9(12)11-8-6-4-2-1-3-5-7-8/h8H,1-7H2,(H3,10,11,12)
• InChI Key： DQNHNVJSWPPXFY-UHFFFAOYSA-N
• SMILES： O=C(N)NC1CCCCCCC1

Computed Properties

• Exact Mass: 170.14204
• Monoisotopic Mass: 170.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 279°C at 760 mmHg
• Flash Point: 122.6°C
• Refractive Index: 1.495
• PSA: 55.12
• LogP: 2.85880